Cas no 1448127-93-2 (N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide)

N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide is a specialized furan-2-carboxamide derivative featuring a methoxyphenyl and methylphenylsulfonylmethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting specific enzymatic pathways. Its structural complexity, including the sulfonylmethyl and methoxy groups, enhances its utility in fine-tuning physicochemical properties such as solubility and binding affinity. The furan core contributes to its stability and reactivity, making it suitable for further functionalization. This compound is of interest in medicinal chemistry research for its potential role in designing novel therapeutic agents with improved selectivity and efficacy.
N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide structure
1448127-93-2 structure
Product Name:N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide
CAS No:1448127-93-2
MF:C23H25NO5S
MW:427.513305425644
CID:6486600
PubChem ID:71802848
Update Time:2025-06-03

N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide
    • AKOS024554570
    • N-[1-(4-methoxyphenyl)ethyl]-5-[(4-methylphenyl)methylsulfonylmethyl]furan-2-carboxamide
    • F6411-5649
    • N-[1-(4-methoxyphenyl)ethyl]-5-{[(4-methylphenyl)methanesulfonyl]methyl}furan-2-carboxamide
    • N-(1-(4-methoxyphenyl)ethyl)-5-(((4-methylbenzyl)sulfonyl)methyl)furan-2-carboxamide
    • 1448127-93-2
    • Inchi: 1S/C23H25NO5S/c1-16-4-6-18(7-5-16)14-30(26,27)15-21-12-13-22(29-21)23(25)24-17(2)19-8-10-20(28-3)11-9-19/h4-13,17H,14-15H2,1-3H3,(H,24,25)
    • InChI Key: PJXQQMYOIIHGGA-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)(CC1=CC=C(C(NC(C)C2C=CC(=CC=2)OC)=O)O1)(=O)=O

Computed Properties

  • Exact Mass: 427.14534407g/mol
  • Monoisotopic Mass: 427.14534407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 94Ų

N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide Pricemore >>

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Additional information on N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide

Recent Advances in the Study of N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide (CAS: 1448127-93-2)

The compound N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide (CAS: 1448127-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-2-carboxamide core and methanesulfonylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary data suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding interactions, revealing a strong correlation between its structural features and biological activity.

In addition to its inhibitory properties, recent pharmacokinetic studies have highlighted the compound's favorable bioavailability and metabolic stability. These attributes make it a promising candidate for further preclinical development. Notably, in vivo experiments have demonstrated its efficacy in reducing tumor growth in murine models, with minimal observed toxicity. These findings underscore its potential as a lead compound for anticancer therapeutics.

Another significant aspect of the research has been the optimization of the synthetic route for N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide. Recent publications have detailed improved methodologies that enhance yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating future clinical trials and commercialization efforts.

Despite these promising developments, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing studies are exploring these aspects through comprehensive toxicological assessments and mechanistic studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the latest research on N-1-(4-methoxyphenyl)ethyl-5-{(4-methylphenyl)methanesulfonylmethyl}furan-2-carboxamide (CAS: 1448127-93-2) highlights its potential as a versatile therapeutic agent. Its unique chemical structure, combined with promising biological activity, positions it as a valuable candidate for further investigation. Future studies will likely focus on expanding its therapeutic indications and refining its pharmacological properties to maximize clinical utility.

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